Cas no 2034370-25-5 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide)
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
- N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
- N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-4-(3-methoxyphenyl)benzamide
-
- Inchi: 1S/C23H19N3O3/c1-28-19-5-2-4-18(14-19)16-7-9-17(10-8-16)23(27)26-15-20-22(25-12-11-24-20)21-6-3-13-29-21/h2-14H,15H2,1H3,(H,26,27)
- InChI Key: QZPMWOMWBABAQJ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C(CNC(C2C=CC(=CC=2)C2C=CC=C(C=2)OC)=O)=NC=CN=1
Computed Properties
- Exact Mass: 385.14264148 g/mol
- Monoisotopic Mass: 385.14264148 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 385.4
- XLogP3: 2.9
- Topological Polar Surface Area: 77.2
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6562-9306-2μmol |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-5μmol |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-10μmol |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-20μmol |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-1mg |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-2mg |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-3mg |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-4mg |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-5mg |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-9306-10mg |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide |
2034370-25-5 | 10mg |
$79.0 | 2023-09-08 |
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
Research Brief on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide (CAS: 2034370-25-5)
In recent years, the compound N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide (CAS: 2034370-25-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a furan-pyrazine core and a biphenyl carboxamide moiety, suggests its potential as a modulator of specific biological targets, including kinases and G-protein-coupled receptors (GPCRs).
Preliminary in vitro studies have demonstrated that this compound exhibits notable activity against a range of cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that it may function by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its interaction with specific protein targets has been elucidated through X-ray crystallography and molecular docking simulations, providing a structural basis for its bioactivity.
Further investigations into the pharmacokinetic properties of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are exploring various formulation strategies to enhance its bioavailability and reduce potential off-target effects. These efforts are supported by computational modeling and in vivo studies in rodent models.
In conclusion, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide represents a promising candidate for further development in oncology and other therapeutic areas. Ongoing research aims to refine its pharmacological properties and evaluate its efficacy in preclinical and clinical settings. The compound's unique chemical structure and biological activity underscore its potential as a valuable addition to the pharmaceutical pipeline.
2034370-25-5 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)